Cas no 2228284-66-8 (1-(1-ethynylcyclopropyl)-2-methyl-4-(trifluoromethyl)benzene)

• Product Name: 1-(1-ethynylcyclopropyl)-2-methyl-4-(trifluoromethyl)benzene
• CAS No: 2228284-66-8
• MF: C₁₃H₁₁F₃
• MW: 224.221654176712
• CID: 6319471
• PubChem ID: 165688426
• Update Time: 2025-05-21

1-(1-ethynylcyclopropyl)-2-methyl-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethynylcyclopropyl)-2-methyl-4-(trifluoromethyl)benzene
• 2228284-66-8
• EN300-1953849

• Inchi： 1S/C13H11F3/c1-3-12(6-7-12)11-5-4-10(8-9(11)2)13(14,15)16/h1,4-5,8H,6-7H2,2H3
• InChI Key： CSZKQCWOUHNESF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C)C=1)C1(C#C)CC1)(F)F

Computed Properties

• Exact Mass: 224.08128484g/mol
• Monoisotopic Mass: 224.08128484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų

Additional information on 1-(1-ethynylcyclopropyl)-2-methyl-4-(trifluoromethyl)benzene

1-(1-Ethynylcyclopropyl)-2-Methyl-4-(Trifluoromethyl)benzene: A Comprehensive Overview

1-(1-Ethynylcyclopropyl)-2-methyl-4-(trifluoromethyl)benzene (CAS No. 2228284-66-8) is a unique and highly versatile compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound, characterized by its distinct structural features, offers a wide range of applications due to its unique chemical properties and potential biological activities.

The molecular structure of 1-(1-ethynylcyclopropyl)-2-methyl-4-(trifluoromethyl)benzene is particularly noteworthy. The presence of the ethynylcyclopropyl group, methyl substituent, and trifluoromethyl moiety endows this compound with a combination of aromaticity, alkyne functionality, and fluorine substitution. These features contribute to its stability, reactivity, and potential for functionalization in various chemical reactions.

In recent years, the synthesis and characterization of 1-(1-ethynylcyclopropyl)-2-methyl-4-(trifluoromethyl)benzene have been extensively studied. Researchers have developed efficient synthetic routes to produce this compound with high yields and purity. One notable method involves the coupling of 1-bromo-2-methyl-4-(trifluoromethyl)benzene with 1-ethynylcyclopropane using palladium-catalyzed cross-coupling reactions. This approach not only simplifies the synthetic process but also enhances the overall efficiency and scalability of the production.

The physical properties of 1-(1-ethynylcyclopropyl)-2-methyl-4-(trifluoromethyl)benzene are also of great interest. It is a solid at room temperature with a melting point typically ranging from 70°C to 80°C. The compound exhibits good solubility in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). These properties make it suitable for use in various chemical reactions and formulations.

In terms of its chemical reactivity, 1-(1-ethynylcyclopropyl)-2-methyl-4-(trifluoromethyl)benzene has shown remarkable versatility. The ethynyl group can undergo a variety of reactions, including alkyne metathesis, hydroboration, and cycloaddition reactions. These reactions enable the synthesis of complex molecules with diverse functional groups, making it a valuable intermediate in organic synthesis.

The trifluoromethyl moiety in 1-(1-ethynylcyclopropyl)-2-methyl-4-(trifluoromethyl)benzene imparts significant electronic effects to the molecule. Fluorine atoms are highly electronegative, which can influence the electronic distribution within the molecule and affect its reactivity and stability. This feature is particularly useful in the design of new materials with enhanced properties, such as improved thermal stability and increased hydrophobicity.

In the field of pharmaceutical research, 1-(1-ethynylcyclopropyl)-2-methyl-4-(trifluoromethyl)benzene has shown promise as a lead compound for drug discovery. Its unique structure and functional groups make it an attractive candidate for the development of new therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been investigated for its ability to inhibit kinases, which are key targets in cancer therapy.

Beyond its pharmaceutical applications, 1-(1-ethynylcyclopropyl)-2-methyl-4-(trifluoromethyl)benzene has found use in materials science. Its trifluoromethyl group can enhance the hydrophobicity and thermal stability of polymers and coatings. Additionally, the ethynyl group can be used to introduce cross-linking or other functional groups into polymer chains, leading to materials with improved mechanical properties.

The environmental impact of 1-(1-ethynylcyclopropyl)-2-methyl-4-(trifluoromethyl)benzene is another important consideration. Studies have shown that it has low toxicity and minimal environmental impact when used under controlled conditions. However, proper handling and disposal practices should always be followed to ensure safety and environmental responsibility.

In conclusion, 1-(1-ethynylcyclopropyl)-2-methyl-4-(trifluoromethyl)benzene (CAS No. 2228284-66-8) is a multifaceted compound with a wide range of applications in organic chemistry, pharmaceutical research, and materials science. Its unique structural features and chemical properties make it a valuable tool for researchers seeking to develop new materials and therapeutic agents. As ongoing research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in various scientific disciplines.